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Compound of Interest

tert-Butyl 3-aminopropanoate
Compound Name:
hydrochloride

Cat. No.: B555159

Essential Safety and Handling Guide for tert-
Butyl 3-aminopropanoate hydrochloride

For researchers, scientists, and drug development professionals, ensuring safe handling of
specialized chemicals is paramount. This guide provides immediate safety, operational, and
disposal information for tert-Butyl 3-aminopropanoate hydrochloride (CAS: 58620-93-2), a
compound that requires careful management in a laboratory setting.

Chemical and Physical Properties

Property Value Source
Molecular Formula C7H16CINO2 [1]
Molecular Weight 181.66 g/mol [1][2]

H-beta-Ala-OtBu.HCI, beta-

Synonyms Alanine tert-butyl ester [1]
hydrochloride
) N General laboratory chemical
Appearance Solid (form not specified)
knowledge
Storage Temperature -20°C [3]
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Hazard Identification and Personal Protective

Equipment (PPE)

tert-Butyl 3-aminopropanoate hydrochloride is classified as an irritant, with the potential to

cause skin, eye, and respiratory irritation.[1][4] Adherence to proper PPE protocols is

mandatory to ensure personal safety.

Required Personal Protective Equipment

Protection Type

Specification

Rationale

Hand Protection

Chemical-impermeable gloves

(e.g., nitrile rubber)

To prevent skin contact and

irritation.[5]

Eye and Face Protection

Safety glasses with side-
shields or chemical safety
goggles. A face shield may be
required for larger quantities or

when there is a splash hazard.

To protect eyes from dust
particles and splashes, which

can cause serious irritation.[4]

[6]

Skin and Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

To minimize skin exposure.[4]

[6]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate, a
NIOSH/MSHA approved

respirator should be used.

To prevent inhalation of dust,
which may cause respiratory
tract irritation.[4][5]

Operational and Handling Protocols

Engineering Controls:

o Work in a well-ventilated area.[4]

e For procedures that may generate dust, use a chemical fume hood.[7][8]

o Emergency eye wash stations and safety showers should be readily accessible.[9]
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Handling Procedures:

e Avoid all personal contact, including inhalation.[6]

o Wear all prescribed personal protective equipment.[4][5]

e Avoid generating dust.

e Wash hands thoroughly after handling.[4][6]

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4][6]

e Long-term storage at -20°C is recommended.[3]

Emergency Procedures and First Aid
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[4][5]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) o :
clothing. If skin irritation occurs, get medical

advice/attention.[4][5]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact ] ]
lenses if present and easy to do. Continue
rinsing. Get medical attention if irritation

persists.[4][5]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[4][5]

Spill and Disposal Plan

In the event of a spill, follow a structured response to mitigate hazards and ensure proper
cleanup.

Chemical Spill Response Workflow

Immediate Actions Assessment Cleanup Procedure Disposal

L [ Assessthe spil || | Contain the Spill Collect Material
S| T (size & Hazar) [T (RS (Use inert absorbent material) (Sweep or vacuum)

Alert Others & Supervisor

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://aksci.com/sds/W3324_SDS.pdf
https://www.chemicalbook.com/msds/tert-butyl-3-aminopropanoate.pdf
https://aksci.com/sds/W3324_SDS.pdf
https://www.chemicalbook.com/msds/tert-butyl-3-aminopropanoate.pdf
https://aksci.com/sds/W3324_SDS.pdf
https://www.chemicalbook.com/msds/tert-butyl-3-aminopropanoate.pdf
https://aksci.com/sds/W3324_SDS.pdf
https://www.chemicalbook.com/msds/tert-butyl-3-aminopropanoate.pdf
https://www.benchchem.com/product/b555159?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Logical workflow for handling a chemical spill.

Disposal:

» Dispose of contents and container in accordance with local, regional, and national
regulations.[4]

o Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste.[4] It is crucial to consult with your institution's environmental health and
safety department for specific disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tert-butyl 3-aminopropanoate hydrochloride | C7H16CINO2 | CID 16218890 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. schbt.com [scbt.com]

o 3. tert-Butyl 3-aminopropanoate hydrochloride, CAS No. 58620-93-2 - iChemical
[ichemical.com]

. aksci.com [aksci.com]

. chemicalbook.com [chemicalbook.com]
. aksci.com [aksci.com]

. fishersci.com [fishersci.com]

. fishersci.com [fishersci.com]

°
© 0] ~ [o2] 1 H

. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Personal protective equipment for handling tert-Butyl 3-
aminopropanoate hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555159#personal-protective-equipment-for-handling-
tert-butyl-3-aminopropanoate-hydrochloride]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://aksci.com/sds/W3324_SDS.pdf
https://aksci.com/sds/W3324_SDS.pdf
https://www.benchchem.com/product/b555159?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/16218890
https://pubchem.ncbi.nlm.nih.gov/compound/16218890
https://www.scbt.com/p/tert-butyl-3-aminopropanoate-hydrochloride-58620-93-2
http://www.ichemical.com/products/58620-93-2.html
http://www.ichemical.com/products/58620-93-2.html
https://aksci.com/sds/W3324_SDS.pdf
https://www.chemicalbook.com/msds/tert-butyl-3-aminopropanoate.pdf
https://aksci.com/sds/9199DT_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC107820010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC442730010&countryCode=US&language=en
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-t/S25672A.pdf
https://www.benchchem.com/product/b555159#personal-protective-equipment-for-handling-tert-butyl-3-aminopropanoate-hydrochloride
https://www.benchchem.com/product/b555159#personal-protective-equipment-for-handling-tert-butyl-3-aminopropanoate-hydrochloride
https://www.benchchem.com/product/b555159#personal-protective-equipment-for-handling-tert-butyl-3-aminopropanoate-hydrochloride
https://www.benchchem.com/product/b555159#personal-protective-equipment-for-handling-tert-butyl-3-aminopropanoate-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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